Cas no 1214805-44-3 (7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo3,2-apyridine-3-carboxylic acid)

• Product Name: 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo3,2-apyridine-3-carboxylic acid
• CAS No: 1214805-44-3
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 5187023
• PubChem ID: 20750093
• Update Time: 2025-08-05

7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo3,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z220442176
• 7-methyl-5-oxo-8-phenyl-2H,3H,5H-[1,3]thiazolo[3,2-a]pyridine-3-carboxylic acid
• 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo3,2-apyridine-3-carboxylic acid

• Inchi： 1S/C15H13NO3S/c1-9-7-12(17)16-11(15(18)19)8-20-14(16)13(9)10-5-3-2-4-6-10/h2-7,11H,8H2,1H3,(H,18,19)
• InChI Key： JZGZMPWCWVNAIS-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N2C(C=C(C)C(C3C=CC=CC=3)=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 517
• XLogP3: 1.6
• Topological Polar Surface Area: 82.9

Additional information on 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo3,2-apyridine-3-carboxylic acid

Introduction to 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid (CAS No. 1214805-44-3)

7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid (CAS No. 1214805-44-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thiazole ring fused to a pyridine ring, with additional functional groups that contribute to its unique properties and biological activities.

The chemical structure of 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid is characterized by the presence of a methyl group at the 7-position, an oxo group at the 5-position, and a phenyl group at the 8-position. These substituents play crucial roles in determining the compound's reactivity and biological activity. The carboxylic acid group at the 3-position further enhances its potential for forming salts and esters, which can be useful in drug formulation and delivery.

Recent studies have highlighted the potential of 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by inhibiting specific enzymes involved in the pathogenesis of these conditions. For instance, it has been found to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are key enzymes in the breakdown of acetylcholine, a neurotransmitter crucial for cognitive function.

In addition to its neuroprotective effects, 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound possesses antiproliferative properties against various cancer cell lines. It has been found to induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a potential lead for developing new anticancer agents.

The pharmacokinetic properties of 7-methyl-5-oxo-8-phenyl-2H,3H,5H-1,3thiazolo[3,2-a]pyridine-3-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Preliminary studies indicate that this compound has favorable oral bioavailability and good plasma stability. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic efficacy.

Toxicity studies have shown that 7-methyl-5-o xo -8 - phenyl - 2 H , 3 H , 5 H - 1 , 3 th iaz o l o [ 3 , 2 - a ] p y r i d i n e - 3 - c a r b o x y l i c a c i d exhibits low toxicity at therapeutic doses. This is an important consideration for its potential use in clinical settings. However, as with any new drug candidate, comprehensive safety evaluations are essential before it can be advanced to clinical trials.

In conclusion, 7-methyl - 5 - ox o - 8 - phen y l - 2 H , 3 H , 5 H - 1 , 3 t h i az o l o [ 3 , 2 - a ] p y r i d i n e - 3 - c a r b o x y l i c a c i d (CAS No. 1214805 -44 - 3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.